2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide

• Molecular Formula: C21H17ClN4O4
• Molecular Weight: 424.8 g/mol
• IUPAC Name: 2-(6-chloro-7-hydroxy-4-methyl-2-oxochromen-3-yl)-N-[4-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C21H17ClN4O4/c1-12-15-6-17(22)18(27)8-19(15)30-21(29)16(12)7-20(28)25-14-4-2-13(3-5-14)9-26-11-23-10-24-26/h2-6,8,10-11,27H,7,9H2,1H3,(H,25,28)
• InChI Key: KMUSENFXIGXTNP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)O)CC(=O)NC3=CC=C(C=C3)CN4C=NC=N4

Description

2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide, also known as CTA-018, is a synthetic compound that has gained significant attention in the field of scientific research. This compound is a potent and selective cannabinoid receptor type 1 (CB1) inverse agonist, which means it has the ability to reduce the activity of CB1 receptors in the body.

Mechanism of Action

2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide acts as a CB1 inverse agonist, which means it has the ability to reduce the activity of CB1 receptors in the body. CB1 receptors are primarily found in the central nervous system and are involved in various physiological processes such as appetite regulation, pain perception, and mood regulation. By reducing the activity of CB1 receptors, 2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide can modulate these physiological processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has anti-tumor effects by inducing apoptosis in cancer cells. 2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide has been shown to reduce anxiety-like behavior in animal models. In addition, it has been found to improve glucose tolerance and insulin sensitivity in obese mice.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide in lab experiments is its high potency and selectivity for CB1 receptors. This allows for precise modulation of the endocannabinoid system without affecting other receptors. However, one limitation of using 2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide is its potential toxicity at high doses. Careful dosing and monitoring is required to ensure the safety of experimental subjects.

Future Directions

There are several future directions for the study of 2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide. One area of interest is its potential use in the treatment of metabolic disorders such as obesity and diabetes. Another area of interest is its potential use in the treatment of anxiety disorders. Furthermore, the study of 2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide can provide valuable insights into the endocannabinoid system and its role in various physiological processes.

Synthesis Methods

2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide is synthesized by the reaction of 6-chloro-7-hydroxy-4-methylcoumarin and 4-(1H-1,2,4-triazol-1-ylmethyl)aniline in the presence of acetic anhydride and pyridine. The resulting product is purified by column chromatography to obtain 2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide in high yield and purity.

Scientific Research Applications

2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-anxiety effects. In addition, it has been found to be effective in the treatment of obesity, diabetes, and metabolic disorders. 2-(6-chloro-7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide has also been used in the study of the endocannabinoid system and its role in various physiological processes.